Cas no 592552-42-6 (Benzonitrile, 4-(2-hydroxyethoxy)-3-nitro-)

• Product Name: Benzonitrile, 4-(2-hydroxyethoxy)-3-nitro-
• CAS No: 592552-42-6
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 1617146
• PubChem ID: 61660118
• Update Time: 2025-04-21

Benzonitrile, 4-(2-hydroxyethoxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-hydroxyethoxy)-3-nitro-
• AKOS010925431
• SCHEMBL15145269
• DA-04581
• 592552-42-6
• 4-(2-Hydroxy-ethoxy)-3-nitro-benzonitrile
• FUDUCMYJPLOGEK-UHFFFAOYSA-N

• Inchi： 1S/C9H8N2O4/c10-6-7-1-2-9(15-4-3-12)8(5-7)11(13)14/h1-2,5,12H,3-4H2
• InChI Key： FUDUCMYJPLOGEK-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.04844
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 96.39